Cas no 201857-39-8 (Benzonitrile,4-amino-3-bromo-5-chloro-)

• Product Name: Benzonitrile,4-amino-3-bromo-5-chloro-
• CAS No: 201857-39-8
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• MDL: MFCD08436082
• CID: 252179
• PubChem ID: 15333312
• Update Time: 2025-04-19

Benzonitrile,4-amino-3-bromo-5-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-amino-3-bromo-5-chloro-
• 4-Amino-3-bromo-5-chlorobenzonitrile
• 3-chloro-4-amino-5-bromobenzonitrile
• OR6762
• CS-0093534
• AKOS026672056
• DTXSID20571646
• MFCD08436082
• 201857-39-8
• Benzonitrile, 4-amino-3-bromo-5-chloro-
• SB80849
• CS-16213
• BIA85739
• SCHEMBL4338668
• D75403
• XH1464
• 4-amino-5-bromo-3-chlorobenzene-1-carbonitrile

• MDL： MFCD08436082
• Inchi： 1S/C7H4BrClN2/c8-5-1-4(3-10)2-6(9)7(5)11/h1-2H,11H2
• InChI Key： RVAYUALQDNDXJD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=C(C=1N)Cl

Computed Properties

• Exact Mass: 229.92500
• Monoisotopic Mass: 229.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.81
• Melting Point: 109-111
• Boiling Point: 292.3°C at 760 mmHg
• Flash Point: 130.6°C
• Refractive Index: 1.665
• PSA: 49.81000
• LogP: 3.13758

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles